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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molar extinction coefficient and
key photophysical properties of Cyanine 5.5 (Cy5.5) azide, a near-infrared fluorescent probe
crucial for a variety of applications in research and drug development. This document includes
detailed experimental protocols for the determination of its molar extinction coefficient and
illustrates its primary application in bioconjugation through copper-catalyzed azide-alkyne
cycloaddition (CUAAC), commonly known as "click chemistry."

Core Photophysical and Chemical Properties

Cyanine 5.5 azide is a fluorescent dye that contains an azide functional group, enabling its
covalent attachment to other molecules, such as proteins, nucleic acids, and other
biomolecules, via click chemistry.[1][2] Its fluorescence in the near-infrared spectrum makes it
an ideal candidate for in vivo imaging, where it minimizes background autofluorescence from
biological tissues.[3]

Quantitative Data Summary
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The photophysical properties of Cyanine 5.5 azide can vary slightly depending on the solvent

and local chemical environment. The following table summarizes the key quantitative data

reported for this dye.

Property Value Units Notes
Molar Extinction Highly dependent on
o 190,000 - 209,000 M-icm~1
Coefficient () the solvent.[4][5]
Absorbance Maximum In organic solvents
~684 nm ]
(Aabs) like DMSO or DMF.
Emission Maximum
~710 nm
(Aem)
Represents the
Quantum Yield (®) 0.2-0.28 efficiency of
fluorescence.
In organic solvents
Solubility Soluble such as DMSO, DMF,

and dichloromethane.

Experimental Protocol: Determination of Molar
Extinction Coefficient

The molar extinction coefficient (€) is a measure of how strongly a chemical species absorbs

light at a given wavelength. It is a critical parameter for accurately determining the

concentration of a substance in solution using the Beer-Lambert law (A = ebc), where A is the

absorbance, b is the path length of the cuvette (typically 1 cm), and c is the molar

concentration.

Materials and Equipment

e Cyanine 5.5 azide

o Anhydrous Dimethyl sulfoxide (DMSO)

o UV-Vis spectrophotometer

© 2026 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b12403607/docs?utm_src=pdf-body#technical-guide-molar-extinction-coefficient-of-cyanine-5-5-azide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3404492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3014321/
https://www.benchchem.com/product/b12403607/docs?utm_src=pdf-body#technical-guide-molar-extinction-coefficient-of-cyanine-5-5-azide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403607?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Quartz cuvettes (1 cm path length)
o Calibrated analytical balance

e Volumetric flasks and pipettes

Step-by-Step Procedure

o Preparation of a Stock Solution:

o Accurately weigh a small amount (e.g., 1 mg) of Cyanine 5.5 azide using an analytical
balance.

o Dissolve the weighed dye in a precise volume of anhydrous DMSO (e.g., 1 mL) in a
volumetric flask to create a concentrated stock solution. Ensure the dye is fully dissolved.

o Preparation of Serial Dilutions:

o Perform a series of accurate serial dilutions of the stock solution using DMSO to obtain a
range of concentrations. It is recommended to prepare at least five different
concentrations.

o The absorbance values of these diluted solutions at the absorbance maximum should
ideally fall within the linear range of the spectrophotometer (typically 0.1 to 1.0).

e Spectrophotometric Measurement:

o Turn on the UV-Vis spectrophotometer and allow it to warm up for at least 30 minutes to
ensure a stable light source.

o Set the spectrophotometer to scan a wavelength range that includes the expected
absorbance maximum of Cy5.5 azide (e.g., 600-750 nm).

o Use a quartz cuvette filled with DMSO as a blank to zero the spectrophotometer.
o Measure the absorbance spectrum for each of the diluted solutions.

o lIdentify the wavelength of maximum absorbance (Amax) from the spectra.
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o Data Analysis:

Record the absorbance value at Amax for each concentration.

o

o Plot a graph of absorbance (A) on the y-axis against concentration (c) in mol/L on the x-

axis.

o Perform a linear regression analysis on the data points. The resulting plot should be a
straight line passing through the origin, confirming adherence to the Beer-Lambert law.

o The molar extinction coefficient (¢) is determined from the slope of the line (slope = €b).
Since the path length (b) is 1 cm, the slope of the line is equal to the molar extinction

coefficient in M—icm™1.

Visualizations
Experimental Workflow for Molar Extinction Coefficient
Determination
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Caption: Workflow for determining the molar extinction coefficient.
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Bioconjugation via Copper-Catalyzed Click Chemistry

Cyanine 5.5 azide is frequently used for labeling alkyne-modified biomolecules through a
copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) reaction. This bioorthogonal reaction

is highly efficient and specific, forming a stable triazole linkage.
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Caption: Copper-catalyzed azide-alkyne cycloaddition (CUAAC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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